Cas no 1219798-61-4 ((±)‐METOPROLOL‐D7 HCL)

• Product Name: (±)‐METOPROLOL‐D7 HCL
• CAS No: 1219798-61-4
• MF: C₁₅H₂₆ClNO₃
• MW: 303.824843883514
• CID: 1058328
• PubChem ID: 76974368
• Update Time: 2025-10-29

(±)‐METOPROLOL‐D7 HCL Chemical and Physical Properties

Names and Identifiers

• Metoprolol-d7 hydrochloride (isopropyl-d7)
• (±)‐METOPROLOL‐D7 HCL
• Metoprolol-D7 Hydrochloride
• [2H7]-Metoprolol Hydrochloride
• Metoprolol hydrochloride salt
• Metoprolol D7 hydrochlorideQ: What is Metoprolol D7 hydrochloride Q: What is the CAS Number of Metoprolol D7 hydrochloride Q: What is the storage condition of Metoprolol D7 hydrochloride Q: What are the applications of Metoprolol D7 hydrochloride
• 2H7]-Metoprolol hydrochloride salt
• (+/-)-Metoprolol-d7 hydrochloride (iso-propyl-d7)
• Metoprolol-d7 (hydrochloride)
• CS-0138474
• F91171
• AKOS037652765
• HY-17503AS
• ES-2529
• 1-(1,1,1,2,3,3,3-heptadeuteriopropan-2-ylamino)-3-[4-(2-methoxyethyl)phenoxy]propan-2-ol;hydrochloride
• (+/-)-Metoprolol-d7 HCl (iso-propyl-d7)
• 1219798-61-4

• Inchi： 1S/C15H25NO3.ClH/c1-12(2)16-10-14(17)11-19-15-6-4-13(5-7-15)8-9-18-3;/h4-7,12,14,16-17H,8-11H2,1-3H3;1H
• InChI Key： UKBBZNRSHOCRNP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CCOC)=CC=1)CC(O)CNC([H])(C([H])([H])[H])C([H])([H])[H].Cl

Computed Properties

• Exact Mass: 310.2040586g/mol
• Monoisotopic Mass: 310.2040586g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7Ų

Additional information on (±)‐METOPROLOL‐D7 HCL

Comprehensive Overview of (±)‐METOPROLOL‐D7 HCL (CAS No. 1219798‐61‐4): Properties, Applications, and Research Insights

(±)‐METOPROLOL‐D7 HCL (CAS No. 1219798‐61‐4) is a deuterium-labeled analog of the widely used beta-blocker metoprolol. This compound is specifically designed for pharmacokinetic studies, drug metabolism research, and quantitative analysis in biomedical applications. The incorporation of seven deuterium atoms (D7) enhances its utility as an internal standard in LC-MS (liquid chromatography-mass spectrometry) and GC-MS (gas chromatography-mass spectrometry) methodologies, ensuring high precision in analytical workflows.

The growing demand for deuterated compounds like (±)‐METOPROLOL‐D7 HCL reflects the pharmaceutical industry's focus on precision medicine and personalized therapeutics. Researchers frequently search for terms such as "deuterated drug standards", "metoprolol-D7 applications", and "CAS 1219798‐61‐4 solubility", highlighting the compound's relevance in modern drug development. Its stability under isotopic dilution makes it indispensable for bioequivalence studies and clinical trial validation.

From a chemical perspective, (±)‐METOPROLOL‐D7 HCL exhibits identical pharmacological properties to non-deuterated metoprolol but with improved analytical detectability. This characteristic is critical for tracing drug distribution in in vivo studies, addressing common search queries like "how does deuterium labeling improve drug tracking?". The compound's molecular weight (approximately 275.8 g/mol) and deuterium enrichment (≥98%) are key specifications for researchers optimizing mass spectrometry protocols.

In the context of cardiovascular research, (±)‐METOPROLOL‐D7 HCL plays a pivotal role in investigating beta-1 adrenergic receptor interactions. Recent publications correlate its use with advancements in hypertension management and arrhythmia treatment—topics frequently explored in PubMed and Google Scholar searches. The compound's HCl salt form ensures enhanced solubility in aqueous matrices, a feature often queried as "metoprolol-D7 HCl solubility in PBS" by laboratory technicians.

Quality control of (±)‐METOPROLOL‐D7 HCL adheres to stringent ICH guidelines, with certifications including NMR (nuclear magnetic resonance) and HPLC (high-performance liquid chromatography) validation reports. These protocols address the trending search term "how to verify deuterated compound purity", emphasizing transparency in reference material production. Storage recommendations (-20°C protected from light) align with best practices for stable isotope-labeled compounds, another frequently searched topic among procurement specialists.

Emerging applications of (±)‐METOPROLOL‐D7 HCL extend to environmental toxicology, where researchers quantify pharmaceutical residues in water systems using isotope dilution mass spectrometry (IDMS). This aligns with global concerns about pharmaceutical pollution—a hotspot in Environmental Science & Technology journal searches. The compound's low ecological risk profile (as per OECD 301 guidelines) further supports its sustainable use in research.

For synthetic chemists, the deuteration position (typically at the aromatic ring and side chain of metoprolol) is a key search parameter ("D7 labeling pattern in metoprolol"). Patent analyses reveal innovative uses in tandem mass spectrometry workflows, particularly for high-throughput screening (HTS) platforms. Such technical nuances respond to the increasing sophistication of pharma SEO queries in 2024.

Regulatory compliance remains a priority for (±)‐METOPROLOL‐D7 HCL manufacturers, with GMP-grade batches available for FDA-submission studies. This addresses the trending question "are deuterated drugs approved by the FDA?" in regulatory forums. The compound's non-radioactive nature (unlike 14C-labeled alternatives) makes it preferable for long-term metabolic studies, a differentiation often highlighted in comparative pharmacokinetics literature.

In summary, (±)‐METOPROLOL‐D7 HCL (CAS 1219798‐61‐4) represents a critical tool at the intersection of analytical chemistry, cardiovascular pharmacology, and environmental science. Its optimized detectability, coupled with rigorous quality standards, positions it as a benchmark for isotope-labeled internal standards in contemporary research. The compound's multifaceted applications continue to evolve, driven by advancements in mass spectrometry imaging (MSI) and therapeutic drug monitoring (TDM) technologies.